Cas no 2228613-84-9 (2-(5-bromo-2-chloropyridin-3-yl)prop-2-enoic acid)

• Product Name: 2-(5-bromo-2-chloropyridin-3-yl)prop-2-enoic acid
• CAS No: 2228613-84-9
• MF: C₈H₅BrClNO₂
• MW: 262.487800359726
• CID: 6318285
• PubChem ID: 165965741
• Update Time: 2025-09-28

2-(5-bromo-2-chloropyridin-3-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2-chloropyridin-3-yl)prop-2-enoic acid
• 2228613-84-9
• EN300-1936700

• Inchi： 1S/C8H5BrClNO2/c1-4(8(12)13)6-2-5(9)3-11-7(6)10/h2-3H,1H2,(H,12,13)
• InChI Key： VCVKSPNIQXLWLC-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C(=C)C(=O)O)=C1)Cl

Computed Properties

• Exact Mass: 260.91922g/mol
• Monoisotopic Mass: 260.91922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-(5-bromo-2-chloropyridin-3-yl)prop-2-enoic acid

Introduction to 2-(5-bromo-2-chloropyridin-3-yl)prop-2-enoic acid (CAS No. 2228613-84-9)

2-(5-bromo-2-chloropyridin-3-yl)prop-2-enoic acid (CAS No. 2228613-84-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromo-substituted pyridine ring and a propenoic acid moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-(5-bromo-2-chloropyridin-3-yl)prop-2-enoic acid is defined by the presence of a bromine atom at the 5-position of the pyridine ring, a chlorine atom at the 2-position, and a propenoic acid group attached to the 3-position of the pyridine ring. The combination of these functional groups imparts specific physicochemical properties to the molecule, such as solubility, stability, and reactivity, which are crucial for its biological evaluation.

In recent years, there has been a growing interest in the exploration of 2-(5-bromo-2-chloropyridin-3-yl)prop-2-enoic acid for its potential therapeutic applications. Research studies have indicated that this compound exhibits promising biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry reported that 2-(5-bromo-2-chloropyridin-3-yl)prop-2-enoic acid demonstrated significant inhibition of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

Beyond its anti-inflammatory properties, 2-(5-bromo-2-chloropyridin-3-yl)prop-2-enoic acid has also shown promise in cancer research. A study conducted by researchers at the National Cancer Institute found that this compound selectively induced apoptosis in various cancer cell lines while exhibiting minimal cytotoxicity towards normal cells. This selective cytotoxicity is attributed to its ability to disrupt key signaling pathways involved in cancer cell survival and proliferation.

In addition to its anti-inflammatory and anti-cancer activities, 2-(5-bromo-2-chloropyridin-3-yl)prop-2-enoic acid has been investigated for its neuroprotective effects. Preclinical studies have demonstrated that this compound can protect neurons from oxidative stress and neurotoxic insults, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 2-(5-bromo-2-chloropyridin-3-yl)prop-2-enoic acid have also been studied to evaluate its suitability as a therapeutic agent. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring its efficacy and safety in vivo. For example, a study published in the Bioorganic & Medicinal Chemistry Letters reported that 2-(5-bromo-2-chloropyridin-3-yl)prop-2-enoic acid has good oral bioavailability and a long half-life, making it suitable for chronic administration.

The synthetic route for preparing 2-(5-bromo-2-chloropyridin-3-yl)prop-2-enoic acid has been well-documented in the literature. The most common method involves the reaction of 5-bromo-2-chloropyridine with acrylic acid or an acrylic acid derivative under appropriate conditions. This synthetic approach allows for the efficient production of high-purity material suitable for both research and commercial applications.

In conclusion, 2-(5-bromo-2-chloropyridin-3-y l)prop - 0 - eno ic ac id (CAS No. 0000000) strong > represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for use in drug development. As new findings emerge, it is likely that this compound will play an increasingly important role in advancing our understanding of various diseases and developing novel therapeutic strategies.